![molecular formula C17H20ClN5O2 B5588992 2-chloro-N-(2-{[6-(4-morpholinyl)-4-pyrimidinyl]amino}ethyl)benzamide](/img/structure/B5588992.png)
2-chloro-N-(2-{[6-(4-morpholinyl)-4-pyrimidinyl]amino}ethyl)benzamide
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Overview
Description
2-chloro-N-(2-{[6-(4-morpholinyl)-4-pyrimidinyl]amino}ethyl)benzamide, also known as GNE-0877, is a small molecule drug that has been developed for the treatment of cancer. It is a potent and selective inhibitor of the enzyme NAMPT, which is involved in the biosynthesis of NAD+ (nicotinamide adenine dinucleotide), an important coenzyme involved in cellular metabolism.
Scientific Research Applications
Synthesis and Biological Evaluation
Novel Compound Synthesis : Research focuses on synthesizing new heterocyclic compounds derived from specific precursors, aiming to develop agents with potential anti-inflammatory, analgesic, and COX-2 inhibitory activities. These synthesized compounds undergo detailed chemical structure illustration based on elemental and spectral analysis (IR, NMR, and MS) (Abu‐Hashem et al., 2020).
Antimicrobial and Antitubercular Activities : Several studies have synthesized novel pyrimidine-derivatives and evaluated their antimicrobial and antitubercular activities. Such research highlights the potential of these compounds in treating bacterial, fungal, and tuberculosis infections (Chandrashekaraiah et al., 2014).
Anticancer Properties : Investigations into the synthesis of new derivatives and their biological evaluation for anticancer activities are prevalent. These studies aim to discover novel therapeutic agents by assessing their efficacy against various cancer cell lines and examining their potential mechanisms of action (Gad et al., 2020).
Chemical Innovation and Methodology
Innovative Synthetic Methods : Research in this area involves developing new synthetic methodologies for creating diverse compounds with potential biological activities. This includes the creation of pyrazolo[3,4-d]pyrimidines and other heterocyclic compounds through various chemical reactions, demonstrating the versatility and adaptability of synthetic chemistry in drug discovery (Rahmouni et al., 2016).
Exploration of Chemical Properties : Studies also focus on exploring the chemical properties and reactivity of novel compounds. This includes investigating their coordination chemistry, magnetic properties, and potential as ligands in complex formation. Such research provides valuable insights into the fundamental aspects of chemistry that could have implications in materials science and pharmacology (Majumder et al., 2016).
Safety and Hazards
properties
IUPAC Name |
2-chloro-N-[2-[(6-morpholin-4-ylpyrimidin-4-yl)amino]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20ClN5O2/c18-14-4-2-1-3-13(14)17(24)20-6-5-19-15-11-16(22-12-21-15)23-7-9-25-10-8-23/h1-4,11-12H,5-10H2,(H,20,24)(H,19,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYPBACRFKCTFKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC=NC(=C2)NCCNC(=O)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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